1-(2-(3-(5-(2-Fluorophenyl)-1,3,4-thiadiazol-2-yl)piperidin-1-yl)-2-oxoethyl)pyrrolidine-2,5-dione

• IUPAC Name: 1-[2-[3-[5-(2-fluorophenyl)-1,3,4-thiadiazol-2-yl]piperidin-1-yl]-2-oxoethyl]pyrrolidine-2,5-dione
• InChI: InChI=1S/C19H19FN4O3S/c20-14-6-2-1-5-13(14)19-22-21-18(28-19)12-4-3-9-23(10-12)17(27)11-24-15(25)7-8-16(24)26/h1-2,5-6,12H,3-4,7-11H2
• InChI Key: GYOTWXJZJFRZML-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)CN2C(=O)CCC2=O)C3=NN=C(S3)C4=CC=CC=C4F
• Molecular Formula: C19H19FN4O3S
• Molecular Weight: 402.4 g/mol

Description

1-(2-(3-(5-(2-Fluorophenyl)-1,3,4-thiadiazol-2-yl)piperidin-1-yl)-2-oxoethyl)pyrrolidine-2,5-dione is a useful research compound. Its molecular formula is C19H19FN4O3S and its molecular weight is 402.44. The purity is usually 95%.
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Scientific Research Applications

• Antitubercular and Antifungal Activity : Synthesized derivatives of 1,3,4-thiadiazole, which structurally relate to the compound , have shown promising antitubercular and antifungal activities. These compounds were prepared and screened for their effectiveness against tuberculosis and fungal infections, demonstrating significant potential in these areas (Syed, Ramappa, & Alegaon, 2013).

• Anticonvulsant Activity : Studies have been conducted on N-Mannich bases derived from similar pyrrolidine-dione compounds, revealing their anticonvulsant properties. This research highlights the potential use of these compounds in treating epilepsy and related seizure disorders (Obniska, Rzepka, & Kamiński, 2012).

• 5-HT2 Antagonist Activity : Bicyclic derivatives, structurally related to the compound , have been tested for their antagonist activity against 5-HT2 (serotonin) receptors. This suggests possible applications in treating disorders associated with serotonin, such as depression and anxiety (Watanabe et al., 1992).

• Antimicrobial Activity : A series of related thiazolidine-dione compounds have shown significant antimicrobial activity, particularly against gram-positive bacteria. This research opens avenues for developing new antimicrobial agents (Prakash et al., 2011).

• Antitumor Potential : Pyrazoline-substituted pyrrolidine-dione hybrids, structurally similar to the compound of interest, have been synthesized and evaluated for their antitumor properties. They exhibited remarkable cytotoxic effects on certain cancer cell lines, suggesting their potential as anticancer agents (Tilekar et al., 2020).

• Anticancer Activity : N-substituted indole derivatives involving thiazolidine-dione have shown significant activity against breast cancer cell lines, indicating potential in cancer therapy (Kumar & Sharma, 2022).

Mechanism of Action

Target of Action

Similar compounds have been found to interact with thyroid receptors . These receptors play a crucial role in maintaining metabolic homeostasis, stimulating the metabolism of cholesterol to bile acids, and enhancing the lipolytic responses of fat cells to other hormones .

Mode of Action

It’s worth noting that compounds with similar structures have been found to interact with their targets by binding to them and inducing changes in their function . This can lead to alterations in the metabolic processes regulated by these targets.

Biochemical Pathways

Given the potential interaction with thyroid receptors, it can be inferred that the compound may influence pathways related to metabolism, lipid processing, and hormone response .

Pharmacokinetics

Similar compounds are often well-absorbed and distributed throughout the body, metabolized by the liver, and excreted via the kidneys.

Result of Action

Based on the potential interaction with thyroid receptors, it can be inferred that the compound may influence metabolic processes, potentially leading to changes in cholesterol metabolism, lipid processing, and hormone response .